Cas no 68843-72-1 (ethyl 2-aminopent-4-enoate)

ethyl 2-aminopent-4-enoate Properties

Names and Identifiers

• 4-Pentenoic acid, 2-amino-, ethyl ester
• 68843-72-1
• SB38798
• AKOS013465387
• EN300-134466
• ethyl 2-amino-4-pentenoate
• (2R)-2-Amino-pent-4-enoicacidethylester
• Ethyl2-aminopent-4-enoate
• FT-0766837
• 2-amino-pent-4-enoic acid ethyl ester
• (2S)-2-Amino-pent-4-enoic acid ethyl ester
• (2R)-2-Amino-pent-4-enoic acid ethyl ester
• SCHEMBL1274021
• Ethyl 2-aminopent-4-enoate
• SB39664
• 792907-43-8
• +Expand

• InChIKey： LDRBRYURDQQPMN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO2/c1-3-5-6(8)7(9)10-4-2/h3,6H,1,4-5,8H2,2H3
• SMILES： CCOC(=O)C(CC=C)N

Computed Properties

• Exact Mass: 143.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 143.094628657g/mol
• Heavy Atom Count: 10
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32